BENGHE Foundational & Exploratory

Check Availability & Pricing

"Dimethyl 5-methylpyridine-2,3-dicarboxylate"
CAS number 112110-16-4

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Dimethyl 5-methylpyridine-2,3-
Compound Name:
dicarboxylate

Cat. No.: B173089

An In-Depth Technical Guide to Dimethyl 5-methylpyridine-2,3-dicarboxylate (CAS: 112110-
16-4)

Introduction: A Versatile Heterocyclic Building Block

Dimethyl 5-methylpyridine-2,3-dicarboxylate is a substituted pyridine derivative that serves
as a valuable intermediate in organic synthesis.[1] Its structure, featuring a pyridine core
functionalized with two methyl carboxylate groups and a methyl group, offers multiple reactive
sites, making it a versatile scaffold for constructing more complex molecules.[2][3] This guide
provides a comprehensive overview of its properties, synthesis, reactivity, and applications,
with a focus on its utility for researchers in medicinal chemistry and drug development. Pyridine
dicarboxylates and their derivatives are known building blocks for bioactive molecules,
agrochemicals, and functional materials, underscoring the importance of this compound class
in modern chemical research.[2][4][5]

Physicochemical and Safety Profile

A clear understanding of the compound's physical properties and safety hazards is
fundamental for its effective and safe use in a laboratory setting. The compound is typically a
white to off-white solid or crystalline powder.[6][7]

Properties Summary
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Property Value Source(s)
CAS Number 112110-16-4 [8]
Molecular Formula C10H11NO4 [819]
Molecular Weight 209.20 g/mol [9]

White to off-white powder or
Appearance , [61[7]
crystalline powder

Purity >97% [10]
- ) 292.18 °C at 760 mmHg
Boiling Point i [8][11]
(Predicted)
Density ~1.2 g/cm3 (Predicted) [8][11]
Flash Point 130.5 °C (Predicted) [8][11]

Room Temperature, Inert
Storage Atmosphere, Sealed in Dry [9][10]
Conditions

Safety Information

Dimethyl 5-methylpyridine-2,3-dicarboxylate is classified with the signal word "Warning".
Researchers must handle this chemical with appropriate personal protective equipment (PPE),
including gloves and eye protection, in a well-ventilated area or chemical fume hood.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

Synthesis and Purification Strategies

The preparation of substituted pyridine-2,3-dicarboxylate esters often involves the construction
of the pyridine ring from acyclic precursors.[12] While specific synthesis details for the 5-methyl
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derivative are not extensively published in peer-reviewed literature, general methods for this
class of compounds provide a reliable blueprint.

One established approach involves the reaction of a,3-unsaturated aldehydes or ketones with
compounds like a-halo-f3-ketoesters in the presence of an ammonium salt to form the pyridine
ring structure.[12] Another method utilizes the reaction of dialkyl N-hydroxyaspartate with a
ketone.[12] For large-scale production, oxidative methods starting from substituted quinolines
are also employed, such as the nitric acid oxidation of 8-hydroxy-3-methylquinoline to yield 5-
methyl-pyridine-2,3-dicarboxylic acid, which can then be esterified.[13]

lllustrative Synthesis Workflow

The following diagram outlines a generalized workflow for producing pyridine dicarboxylates,
which often suffer from impurities requiring further purification steps like conversion to the
diacid or cyclic anhydride intermediate for purification before re-esterification.[12]
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Generalized Synthesis & Purification Workflow
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Reactivity Map

Radical Bromination Hydrolysis Amidation Reduction
(NBS, AIBN) (NaOH or HCI) (Amine, Heat) (e.g., LiAIHa4)

C5-Methyl Group \ C2/C3-Ester Groups / C2/C3-Ester Groups

imethyl 5-methylpyridine-2,3-dicarboxylat

C2/C3-Ester Groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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